Cas no 67105-49-1 (1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)-)

1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)- structure
67105-49-1 structure
Product Name:1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)-
CAS No:67105-49-1
MF:C6H13ClNOP
MW:181.600281476974
CID:395364
PubChem ID:14228109
Update Time:2025-04-19

1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Oxazaphospholidine, 2-chloro-3-(1,1-dimethylethyl)-
    • 3-tert-butyl-2-chloro-1,3,2-oxazaphospholidine
    • HLGFOZKNWMLNMB-UHFFFAOYSA-N
    • DTXSID90557715
    • 67105-49-1
    • SCHEMBL9354693
    • Inchi: 1S/C6H13ClNOP/c1-6(2,3)8-4-5-9-10(8)7/h4-5H2,1-3H3
    • InChI Key: HLGFOZKNWMLNMB-UHFFFAOYSA-N
    • SMILES: ClP1N(CCO1)C(C)(C)C

Computed Properties

  • Exact Mass: 181.04249
  • Monoisotopic Mass: 181.0423287g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
  • LogP: 2.52070
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